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Compound of Interest

Compound Name: (S)-Methyl 2-hydroxybutanoate
CAS No.: 73349-08-3
Cat. No.: B1588759

Get Quote

Executive Summary & Hazard Identification

(S)-Methyl 2-hydroxybutanoate (CAS: 63505-59-7) is an alpha-hydroxy ester used frequently
as a chiral building block. While often perceived as a benign intermediate, its physical
properties dictate strict adherence to flammable solvent disposal protocols.

Critical Safety Alert: The flash point of methyl 2-hydroxybutanoate isomers typically falls
between 42°C and 49°C. This places it below the 60°C threshold, legally classifying it as
Ignitable Waste (D001) under RCRA regulations .

Immediate Action Required:
o Segregate from oxidizers immediately.
¢ Classify as Non-Halogenated Flammable Organic Waste.

e Do NOT pour down the drain (despite water solubility).

Technical Profile & Waste Characterization
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Effective disposal requires understanding the physicochemical drivers behind the waste stream
selection.

Property Value / Classification Operational Implication

High Risk: Vapors can travel to
) ignition sources. Must be
Flash Point ~42-49°C (Closed Cup) ]
stored in grounded flammables

cabinets.

Risk: High mobility in water

systems. Strict prohibition on
Water Solubility Soluble sink disposal to prevent BOD

loading and sewer explosion

risks.

Avoid mixing with strong

] acids/bases in waste
o Stable; Hydrolyzes in strong )
Reactivity b containers to prevent
acid/base
exothermic hydrolysis and

pressure buildup.

Federal requirement for
RCRA Code D001 (Ignitable) thermal treatment

(incineration) or fuel blending.

Assign to Non-Halogenated

stream to reduce disposal
Halogen Content None o .

costs and incineration

complexity.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the logic for segregating (S)-Methyl 2-
hydroxybutanoate. This workflow ensures compliance with EPA regulations and minimizes
cross-contamination risks.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1588759/docs?utm_src=pdf-body#s-methyl-2-hydroxybutanoate-proper-disposal-handling-guide
https://www.benchchem.com/product/b1588759/docs?utm_src=pdf-body#s-methyl-2-hydroxybutanoate-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
(S)-Methyl 2-hydroxybutanoate

Is it mixed with other chemicals?

Yes

Analyze Mixture Components

If >95% Water 0 (Pure)
Stream C: Aqueous Waste Does mixture contain Halogens?
(Only if <5% Organic) (Cl,Br,F 1)
Yes No

Stream B: Halogenated Stream A: Non-Halogenated

Organic Solvents Organic Solvents

Click to download full resolution via product page

Figure 1:Segregation logic for organic esters. (S)-Methyl 2-hydroxybutanoate defaults to the
Non-Halogenated stream unless mixed with chlorinated solvents (e.g., DCM).

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation

Objective: Prevent dangerous chemical interactions within the waste container.

¢ Identify Co-Contaminants: If the (S)-Methyl 2-hydroxybutanoate was used in a reaction,
verify that no strong oxidizers (e.g., concentrated Nitric Acid, Peroxides) or reactive metals
are present.
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o Why? Esters are organic fuels; mixing with oxidizers in a closed waste drum can lead to
rapid pressurization or explosion.

e Select Container: Use High-Density Polyethylene (HDPE) or safety-coated glass containers.
Ensure the cap has a chemically resistant liner (PTFE).

Phase 2: Collection & Labeling

Objective: Maintain "Cradle-to-Grave" tracking compliance.
e Labeling: Attach a hazardous waste tag before adding the first drop of waste.

o Composition: Write the full chemical name: "(S)-Methyl 2-hydroxybutanoate.” Do not use
abbreviations or structural formulas alone.

e Hazard Checkboxes: Check "Flammable" and "Irritant."

Phase 3: Transfer & Storage

Objective: Minimize static discharge risks.

Grounding: If transferring large volumes (>4L) from metal drums, ensure the receiving
container is grounded.

Funnel Use: Use a funnel with a flash arrestor if available.

Satellite Accumulation: Store the container in a designated "Satellite Accumulation Area"
(SAA) at or near the point of generation.

Cap Management: Keep the container closed at all times except when adding waste.

o Regulatory Note: "Open containers" are the #1 EPA violation in laboratories.

Spill Contingency Plan

In the event of a spill of (S)-Methyl 2-hydroxybutanoate:

o Evacuate & Ventilate: Immediately alert nearby personnel and increase ventilation. The flash
point is low (~42°C), so vapors can ignite easily.
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o Eliminate Ignition Sources: Turn off hot plates, stirrers, and open flames.

e PPE Upgrade: Wear splash goggles, a fire-resistant lab coat, and Butyl rubber or Nitrile
gloves. (Note: Thin nitrile gloves offer only splash protection; change immediately upon
contact).

e Absorption:

o Small Spill (<500 mL): Absorb with paper towels or spill pads. Place used absorbents into
a solid hazardous waste bag labeled "Flammable Solids."

o Large Spill (>500 mL): Use vermiculite or clay-based absorbent. Do not use combustible
materials like sawdust.

¢ Final Cleanup: Clean the surface with a detergent solution to remove the oily ester residue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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